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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for p-
Tolunitrile (4-methylbenzonitrile), a crucial intermediate in various chemical syntheses,
including pharmaceuticals. This document summarizes key quantitative data, details the
experimental protocols used for their determination, and presents a logical workflow for
acquiring such thermochemical properties.

Core Thermochemical Data

The following table summarizes the essential thermochemical properties of p-Tolunitrile at T =
298.15 K. These values are critical for understanding the energetic landscape of reactions
involving this compound and for performing accurate process modeling and safety
assessments.
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Thermochemical

Symbol Value Phase

Property
Standard Molar o

) AfH° (63.8 + 3.4) kd-mol—t Liquid
Enthalpy of Formation
Standard Molar

) AfH°(g) (125.9 £ 3.5) kJ'-molt  Gas
Enthalpy of Formation
Standard Molar
Enthalpy of AvapH° (62.1 £ 0.6) kJ-mol—1

Vaporization

Experimental Determination of Thermochemical
Properties

The acquisition of high-precision thermochemical data is paramount for the reliable design and
optimization of chemical processes. The data presented in this guide were determined through
rigorous experimental methodologies, primarily combustion calorimetry and the transpiration
method.

Combustion Calorimetry: Determining the Enthalpy of
Formation

The standard molar enthalpy of formation of p-Tolunitrile in the liquid phase was determined
using static bomb combustion calorimetry. This technique measures the heat released during
the complete combustion of a substance in a high-pressure oxygen environment.

Experimental Protocol:

o Sample Preparation: A sample of high-purity p-Tolunitrile (purified by fractional sublimation
in a vacuum) is accurately weighed. For liquid samples at room temperature or solids with
low melting points, encapsulation in a combustible container, such as a polyethylene bulb, is
a common practice to ensure complete and controlled combustion.

o Calorimeter Setup: An isoperibol bomb calorimeter is utilized for the measurements. The
"bomb" is a robust, sealed container where the combustion takes place. It is submerged in a
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known quantity of water within a well-insulated jacket.

o Combustion Process: The sealed bomb is charged with high-purity oxygen to a pressure of
3.04 MPa. The sample is then ignited electrically.

o Temperature Measurement: The temperature of the surrounding water is meticulously
monitored before, during, and after the combustion reaction. The temperature rise is directly
proportional to the heat released by the combustion process.

o Data Analysis: The energy equivalent of the calorimeter is predetermined by combusting a
certified standard reference material, such as benzoic acid. The standard massic energy of
combustion of p-Tolunitrile is then calculated from the observed temperature change and
the energy equivalent of the calorimeter. Corrections are applied for the combustion of the
container material and for the formation of nitric acid from residual nitrogen in the bomb.

o Calculation of Enthalpy of Formation: The standard molar enthalpy of combustion is
calculated from the standard massic energy of combustion. Using Hess's law and the known
standard enthalpies of formation of the combustion products (CO2 and H20), the standard
molar enthalpy of formation of p-Tolunitrile in its condensed phase is derived.

Transpiration Method: Determining the Enthalpy of
Vaporization

The standard molar enthalpy of vaporization, the energy required to transform one mole of a
substance from the liquid to the gas phase, was determined using the transpiration method.

Experimental Protocol:

o Apparatus: The transpiration method involves passing a stream of an inert gas (e.g.,
nitrogen) at a precisely controlled flow rate over a sample of the substance held at a
constant temperature.

o Vapor Saturation: The inert gas becomes saturated with the vapor of the substance.

» Condensation and Quantification: The vapor is then transported to a cold trap where it
condenses. The amount of condensed substance is determined gravimetrically or by other
analytical techniques.
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e Vapor Pressure Calculation: From the amount of condensed substance and the volume of
the carrier gas passed, the partial pressure of the substance at that temperature can be
calculated using the ideal gas law.

o Clausius-Clapeyron Equation: By measuring the vapor pressure at different temperatures,
the standard molar enthalpy of vaporization can be calculated from the slope of the line
obtained by plotting the natural logarithm of the vapor pressure versus the inverse of the
absolute temperature, as described by the Clausius-Clapeyron equation.

Logical Workflow for Thermochemical Data
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
gas-phase standard molar enthalpy of formation of a compound like p-Tolunitrile.

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Thermochemical
Properties of p-Tolunitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678323#thermochemical-data-for-p-tolunitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/product/b1678323#thermochemical-data-for-p-tolunitrile
https://www.benchchem.com/product/b1678323#thermochemical-data-for-p-tolunitrile
https://www.benchchem.com/product/b1678323#thermochemical-data-for-p-tolunitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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